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Compound of Interest

Compound Name: CZL80

Cat. No.: B12363780

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the dissolution of CZL80, a potent and
selective caspase-1 inhibitor. Proper dissolution is critical for ensuring the accuracy and
reproducibility of experimental results.

Compound Information

Compound Name CAS Number Molecular Formula Molecular Weight

CZL80 313482-91-6 C19H14N204S 366.39 g/mol

Recommended Solvents and Solubility

CZL80 exhibits solubility in various organic and aqueous solvents. The choice of solvent will
depend on the specific experimental requirements, such as in vitro or in vivo applications.
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Solvent Concentration Notes

Use freshly opened,

Dimethyl Sulfoxide (DMSO) = 200 mg/mL (545.87 mM)[1] hygroscopic DMSO for best
results.[1]
0.1IN Sodium Hydroxide Specific concentration not
Soluble[2] )
(NaOH) detailed.

A mixed solvent system with a

Propylene N ratio of 5:1:4 was used for in
Not specified ] ) ]
glycol:Ethanol:Water vivo studies and further diluted
in saline.[3]

Experimental Protocols
Preparation of a High-Concentration Stock Solution in
DMSO (for in vitro use)

This protocol is suitable for preparing a concentrated stock solution of CZL80 for use in cell-
based assays and other in vitro experiments.

Materials:

CZL80 powder

Anhydrous Dimethyl Sulfoxide (DMSO), freshly opened

Sterile microcentrifuge tubes or vials

Vortex mixer

Calibrated pipettes
Procedure:

» Weighing: Accurately weigh the desired amount of CZL80 powder in a sterile microcentrifuge

tube.
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e Solvent Addition: Add the appropriate volume of fresh DMSO to achieve the desired
concentration (e.g., for a 10 mM stock solution, add 2.7293 mL of DMSO to 10 mg of
CZL80).[1]

 Dissolution: Vortex the solution vigorously until the CZL80 powder is completely dissolved.
Gentle warming (e.g., in a 37°C water bath) may be applied to aid dissolution if necessary.

o Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw
cycles. Store at -20°C for up to one month or at -80°C for up to six months.[1]

Preparation of a Vehicle for in vivo Administration

This protocol describes the preparation of a mixed solvent system suitable for the
intraperitoneal (i.p.) or intravenous (i.v.) administration of CZL80 in animal models.[1][3]

Materials:

e CZL80 powder

e Propylene glycol

« Ethanol

 Sterile water for injection

 Sterile saline solution (0.9% NacCl)
 Sterile tubes or vials

o Vortex mixer

Procedure:

o Prepare the Mixed Solvent: In a sterile tube, prepare the mixed solvent by combining
propylene glycol, ethanol, and sterile water in a 5:1:4 ratio, respectively.[3]

e Dissolve CZL80: Add the desired amount of CZL80 powder to the mixed solvent. Vortex
thoroughly until the compound is fully dissolved.
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 Dilution: For administration, further dilute the dissolved CZL80 solution in sterile saline to the
final desired concentration. The final concentration of the vehicle components should be low

enough to be well-tolerated by the animals.

o Administration: Administer the prepared CZL80 solution to the animals via the desired route

(e.g., i.p. ori.v.).[1][3]

Visualized Workflows

In Vitro Stock Preparation (DMSO)

(Weigh CZL80 Powde)

Add Fresh DMSO

'

Vortex to Dissolve

(Aliquot and Store at -20°C/-80°C)

Click to download full resolution via product page

Caption: Workflow for preparing a concentrated CZL80 stock solution in DMSO.
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In Vivo Vehicle Preparation
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Ethanol:Water (5:1:4)
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'
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Caption: Workflow for preparing a CZL80 solution for in vivo administration.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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czI80]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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